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Get Quote

MEGA-10 Purity Specifications for Sensitive Assays

For your sensitive assays, selecting the correct purity grade is crucial. The table below summarizes the

specifications from commercial suppliers and research literature.

Purity Grade Supplier / Context Documented Purity Form
Recommended
Storage

High-Purity

Grade

Sigma-Aldrich [1] ≥98% (GC) Powder 2-8°C

High-Purity

Grade

Avanti Research [2] >99% Powder -20°C

Research

Grade

Glentham Life

Sciences [3]

Information Missing Powder +4°C

Synthesis

Grade

Scientific Research

[4]

98% (for Gd complex

synthesis)

Solid Not Specified

Key Purity Considerations:
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Chromatographic Purity: Look for ≥98% (GC) certification for reliable, consistent results in critical

applications like membrane protein work [1].
Impurity Profile: Potential impurities include decanoic acid and N-methylglucamine. Purification by

recrystallization from methanol/diethyl ether is documented [5].
Hygroscopicity: MEGA-10 is noted as non-hygroscopic, which is beneficial for accurate weighing

and long-term stability [2].

Experimental Protocols & Applications

Here are detailed methodologies for key applications of MEGA-10 in research settings.

Probing Critical Micellar Concentration (CMC)

The CMC of MEGA-10 is a critical parameter for experiments. The pyrene absorption method provides a

convenient way to determine it.

Principle: The UV absorption spectrum of pyrene changes as surfactant concentration increases and
micelles form. The absorbance value at a specific wavelength (e.g., 338 nm) shows a sigmoidal

increase at the CMC [6].
Workflow:

Stock Solution: Prepare a 2 μM pyrene solution in aqueous medium (with a final ethanol
concentration of ≤0.5%).

Sample Preparation: Add increasing concentrations of MEGA-10 to the pyrene solution, from
well below to above the expected CMC.

Measurement: Record UV absorption spectra (200-400 nm) after each addition.
Analysis: Plot absorbance (e.g., at 338 nm) vs. MEGA-10 concentration. The CMC is

determined from the inflection point of the sigmoidal curve [6].
Expected Outcome: The CMC for MEGA-10 is reported to be between 6-7 mM at 20-25°C [1] [2].

This experimental workflow for CMC determination can be visualized as follows:
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Start CMC Determination

Prepare 2 μM pyrene stock solution

Add MEGA-10 across
concentration range

Record UV-Vis spectra
(200-400 nm)

Plot absorbance at 338 nm
vs. [MEGA-10]

Determine CMC from
sigmoidal curve inflection point

Click to download full resolution via product page

Protein Interaction Studies (e.g., with Cytochrome c)

MEGA-10 is used to study surfactant-protein interactions, which can induce conformational changes.

Procedure:
Protein Solution: Prepare a solution of horse heart cytochrome c (e.g., 2 μM) in phosphate

buffer (pH 7.4).
Titration: Add incremental amounts of a concentrated MEGA-10 solution to the protein sample.

Spectroscopic Measurement:
Ultraviolet-Visible (UV-Vis) Spectroscopy: Monitor changes in the Soret band (~409

nm) and Q bands (528 nm, 550 nm) of the heme group.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s572507?utm_src=pdf-body-img
https://www.smolecule.com/products/s572507?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Fluorescence Spectroscopy: If applicable, monitor changes in the intrinsic fluorescence

of tryptophan residues.
Interpretation: Spectral shifts or changes in intensity indicate alterations in the heme environment

and overall protein conformation. As a non-ionic surfactant, MEGA-10 may cause unfolding in the
post-micellar region [7].

Synthesis of Liposomal MRI Contrast Agents

MEGA-10 derivatives are used to create advanced diagnostic agents.

Synthesis of GdL10 Complex [4]:

Reaction: Dissolve GdCl₃·6H₂O and two equivalents of MEGA-10 (L10) in deionized water.
Process: Stir at 60°C until the solvent evaporates.

Precipitation: Add acetone to the residue to precipitate the complex.
Isolation: Filter the white powder, wash with acetone, and dry under vacuum.

Liposome Incorporation: The resulting Gd(III)-MEGA-10 complex can be incorporated into
liposomes (e.g., made from soybean phosphatidylcholine) to create high-relaxivity MRI contrast

agents [4].

Troubleshooting Common Issues

Problem Potential Cause Suggested Solution

Unexpectedly low
CMC value

Impurities (e.g., decanoic

acid) affecting micellization
[5].

Recrystallize MEGA-10 from methanol/diethyl

ether. Use a higher purity grade (≥98%) [1].

Poor protein
solubilization or
activity loss

Denaturation or improper
micelle conditions. Harsh

detergent action.

Optimize the MEGA-10-to-protein ratio. Work at
concentrations just above the CMC (6-7 mM).

Test milder MEGA-series detergents [2].

Inconsistent results
between batches

Variability in detergent

purity or storage-related
degradation.

Source from suppliers providing detailed

Certificates of Analysis (CoA). Adhere to storage
recommendations (2-8°C or -20°C) [1] [2].

Precipitation in
solution

Incomplete solubilization or
use of incompatible buffer.

Gently warm the solution and ensure it is mixed
thoroughly. Confirm the solution is clear and
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Problem Potential Cause Suggested Solution

colorless before use [5].

Key Recommendations for Researchers

Source with Documentation: For the most sensitive assays (e.g., membrane protein purification,
MRI agent synthesis), procure MEGA-10 from reputable suppliers that provide a Certificate of
Analysis (CoA) detailing purity and analytical methods [2].
Verify CMC in Your System: While the reported CMC is 6-7 mM, it's good practice to confirm this

value in your specific buffer system using a method like pyrene absorption [6].
Prioritize Biocompatibility: MEGA-10 is noted for being biodegradable and relatively mild, making

it an excellent choice for applications in pharmaceuticals and cosmetics where biocompatibility is a
concern [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b572507#n-decanoyl-n-methylglucamine-purity-requirements-

for-sensitive-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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